Cas no 211675-73-9 (4-bromo-N-(3-phenyl-propyl)-benzenesulfonamide)

• Product Name: 4-bromo-N-(3-phenyl-propyl)-benzenesulfonamide
• CAS No: 211675-73-9
• MF: C₁₅H₁₆BrNO₂S
• MW: 354.262042045593
• CID: 2143670
• PubChem ID: 2165962
• Update Time: 2025-04-21

4-bromo-N-(3-phenyl-propyl)-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(3-phenyl-propyl)-benzenesulfonamide
• SCHEMBL3913371
• DB-316416
• AK-968/14003522
• SR-01000255196-1
• 4-bromo-N-(3-phenylpropyl)benzenesulfonamide
• AKOS003286817
• SMR000476754
• AB00006493-01
• 4-BROMO-N-(3-PHENYLPROPYL)BENZENE-1-SULFONAMIDE
• SR-01000255196
• STK411209
• HMS2783J16
• CHEMBL1733995
• DTXSID601333030
• MLS001180700
• 211675-73-9

• Inchi： 1S/C15H16BrNO2S/c16-14-8-10-15(11-9-14)20(18,19)17-12-4-7-13-5-2-1-3-6-13/h1-3,5-6,8-11,17H,4,7,12H2
• InChI Key： NOTLZJBVJPGYFK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NCCCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 353.00851Da
• Monoisotopic Mass: 353.00851Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.6Ų